- Preparation of substituted fused bicyclic heteroaryl derivatives for use as antitumor agents, United States, , ,
Cas no 933721-91-6 ({imidazo[1,2-a]pyridin-8-yl}methanamine)
![{imidazo[1,2-a]pyridin-8-yl}methanamine structure](https://ossimg.kuujia.com/scimg/934000/933721-91-6x500.png)
933721-91-6 structure
Product Name:{imidazo[1,2-a]pyridin-8-yl}methanamine
CAS No:933721-91-6
MF:C8H9N3
MW:147.177160978317
MDL:MFCD10698077
CID:2852704
PubChem ID:18766910
Update Time:2024-10-26
{imidazo[1,2-a]pyridin-8-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Imidazo[1,2-a]pyridin-8-ylmethanamine
- Imidazo[1,2-a]pyridin-8-ylmethanamine
- {imidazo[1,2-a]pyridin-8-yl}methanamine
- SCHEMBL325061
- CS-0149911
- 1-{imidazo[1,2-a]pyridin-8-yl}methanamine
- D80263
- DA-33555
- F2185-0499
- EN300-1667086
- imidazo[1,2-a]pyridin-8-ylmethan amine
- BS-17897
- AB61210
- AKOS006302287
- MFCD10698077
- 933721-91-6
-
- MDL： MFCD10698077
- Inchi： 1S/C8H9N3/c9-6-7-2-1-4-11-5-3-10-8(7)11/h1-5H,6,9H2
- InChI Key： LJBHHZIHWRUOOE-UHFFFAOYSA-N
- SMILES： N1=C2N(C=CC=C2CN)C=C1
Computed Properties
- Exact Mass: 147.079647300g/mol
- Monoisotopic Mass: 147.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.3Ų
{imidazo[1,2-a]pyridin-8-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OM562-100mg |
{imidazo[1,2-a]pyridin-8-yl}methanamine |
933721-91-6 | 95+% | 100mg |
802.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OM562-250mg |
{imidazo[1,2-a]pyridin-8-yl}methanamine |
933721-91-6 | 95+% | 250mg |
3204CNY | 2021-05-07 | |
| eNovation Chemicals LLC | D758117-100mg |
imidazo[1,2-a]pyridin-8-ylmethan amine |
933721-91-6 | 95+% | 100mg |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | D758117-250mg |
imidazo[1,2-a]pyridin-8-ylmethan amine |
933721-91-6 | 95+% | 250mg |
$325 | 2024-06-06 | |
| TRC | I289666-100mg |
imidazo[1,2-a]pyridin-8-ylmethanamine |
933721-91-6 | 100mg |
$ 160.00 | 2022-06-02 | ||
| TRC | I289666-500mg |
imidazo[1,2-a]pyridin-8-ylmethanamine |
933721-91-6 | 500mg |
$ 590.00 | 2022-06-02 | ||
| TRC | I289666-1g |
imidazo[1,2-a]pyridin-8-ylmethanamine |
933721-91-6 | 1g |
$ 910.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OM562-200mg |
{imidazo[1,2-a]pyridin-8-yl}methanamine |
933721-91-6 | 95+% | 200mg |
2004.0CNY | 2021-07-15 | |
| Alichem | A029187889-5g |
Imidazo[1,2-a]pyridin-8-ylmethanamine |
933721-91-6 | 95% | 5g |
$1460.60 | 2023-08-31 | |
| Alichem | A029187889-10g |
Imidazo[1,2-a]pyridin-8-ylmethanamine |
933721-91-6 | 95% | 10g |
$2070.30 | 2023-08-31 |
{imidazo[1,2-a]pyridin-8-yl}methanamine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen , Ammonia Catalysts: Nickel Solvents: Methanol , Water ; 2 - 5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium Solvents: Methanol ; 18 h, 55 psi, rt
Reference
- Preparation of pyrimidinediones and triazinediones as prokineticin 1 receptor antagonists for treatment of pain, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen , Ammonia Catalysts: Nickel Solvents: Methanol , Water ; 2 - 5 h, rt
Reference
- Preparation of benzamide derivatives for use as antitumor agents, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen , Ammonia Catalysts: Nickel Solvents: Methanol , Water ; 2 - 5 h, rt
Reference
- Preparation of substituted 6,5-fused bicyclic heteroaryl compounds as anticancer agents EZH2-mediated cancers, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Substituted 6,5-fused bicyclic heteroaryl compounds, United States, , ,
{imidazo[1,2-a]pyridin-8-yl}methanamine Raw materials
{imidazo[1,2-a]pyridin-8-yl}methanamine Preparation Products
{imidazo[1,2-a]pyridin-8-yl}methanamine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
933721-91-6 ({imidazo[1,2-a]pyridin-8-yl}methanamine) Related Products
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- 10518-86-2(8-Methylimidazo[1,2-a]pyridine hydrochloride)
- 874-10-2(8-Methylimidazo1,2-apyridine)
- 132213-03-7(Imidazo[1,2-a]pyridin-6-ylmethanamine)
- 267876-25-5(1H-pyrrolo2,3-bpyridin-5-ylmethanamine)
- 1073428-81-5({imidazo[1,2-a]pyridin-7-yl}methanamine)
- 1259603-82-1((1s)-1-imidazo[1,2-a]pyridin-6-ylethanamine;hydrochloride)
- 10518-61-3(6-methylimidazo1,2-apyridine hydrochloride)
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